Cas no 139-85-5 (Protocatechualdehyde)

Character: light yellow flake crystal.Soluble in ether,78At ℃,100mlethanolMedium soluble79g,20At ℃,100mlSoluble in water5g,99At ℃,100mlSoluble in water33g,Slightly soluble in benzene and petroleum ether.melting point 153To154℃(decomposition).

Protocatechualdehyde structure

Product Name:Protocatechualdehyde

CAS No:139-85-5

Molecular Formula:C₇H₆O₃

Molecular Weight:138.1207

MDL:MFCD00003370

CID:36423

PubChem ID:8768

Protocatechualdehyde Properties

Names and Identifiers

- 3,4-Dihydroxybenzaldehyde
- Protocatechualdehyde
- 3,4-Dihydroxybenzaldehyd (Protocatechualdehyde)
- protocatechuic aldehyde
- AURORA 17180
- 4-FORMYL-1,2-DIHYDROXYBENZENE
- 1,2-Dihydroxy-4-formylbenzene
- 3,4-dihydroxy-benzaldehyd
- 3, 4-Dihydroxy benzlaldehyde
- 3.4-Dihydroxybenzaldehyde
- PROTOCATECHUALDEHYDE(RG)
- 3,4-Dihydroxybenzene carbonal
- RancinaMycin IV
- [ "" ]
- Nc 033
- NSC 22961
- PROTOPINE(RG)
- 4-Formylcatechol
- pyrocatechualdehyde
- Protocatecualdehyde
- rancinamyciniv
- AKOS BBS-00003254
- Benzaldehyde, 3,4-dihydroxy-
- 3,4-Dihydroxybenzenecarbonal
- 3,4-dihydroxy-benzaldehyde
- 4-Formyl-1,2-benzenediol
- 4PVP2HCH4T
- 3,4-dihydroxy benzaldehyde
- 3,4-Dihydroxybenzyl aldehyde
- MLS000069606
- IBGBGRVKPALMCQ-UHFFFAOYSA-N
- SMR000059038
- 2,
- Catechaldehyde
- MLS001148401
- 4-formyl-1,2-benzenediol
- protocatechualdehyde
- 4-formyl-1,2-dihydroxybenzene
- MLSMR
- 3,4-dihydroxybenzaldehyde
- 1,2-dihydroxy-4-formylbenzene
- 3,4-dihydroxybenzenecarbonal
- Protocatechuic aldehyde
- Rancinamycin IV
- +Expand
- MDL： MFCD00003370
- InChIKey： IBGBGRVKPALMCQ-UHFFFAOYSA-N
- Inchi： 1S/C7H6O3/c8-4-5-1-2-6(9)7(10)3-5/h1-4,9-10H
- SMILES： O([H])C1=C(C([H])=C([H])C(C([H])=O)=C1[H])O[H]
- BRN： 774381

Computed Properties

Exact Mass: 138.031694g/mol
Surface Charge: 0
XLogP3: 1.3
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 138.031694g/mol
Monoisotopic Mass: 138.031694g/mol
Topological Polar Surface Area: 57.5Å²
Heavy Atom Count: 10
Complexity: 124
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 12
Surface Charge: 0
Molecular Weight: 138.12

Experimental Properties

LogP: 0.91030
PSA: 57.53000
Merck: 7893
Refractive Index: 1.4600 (estimate)
Water Partition Coefficient: 50 g/L (20 ºC)
Boiling Point: 213.5°C (rough estimate)
Melting Point: 150-155 °C
150-157 °C (lit.)
Vapor Pressure: 0.0±0.6 mmHg at 25°C
Flash Point: 146.7℃
Solubility: 6.3g/l
Color/Form: Powder
Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents.
Sensitiveness: Air Sensitive
pka: pK (25°) 7.55
Density: 1.2667 (rough estimate)

Protocatechualdehyde Security Information

Symbol: GHS07
RTECS：UL0380000
WGK Germany：3
Safety Term：S26;S37/39
Safety Instruction： S26-S36-S37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：4°C, stored under nitrogen
Risk Phrases： 36/37/38
Signal Word：Warning
FLUKA BRAND F CODES：9

Protocatechualdehyde Customs Data

HS CODE：29124900
Customs Data：

China Customs Code:
2912499000

Overview:

2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Appearance of tetraformaldehyde

Summary:

2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Protocatechualdehyde Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0033ZA-1g	3,4-Dihydroxybenzaldehyde	139-85-5	98%	1g	$4.00	2024-06-21
A2B Chem LLC	AB44326-1g	3,4-Dihydroxybenzaldehyde	139-85-5	98%	1g	$4.00	2024-04-20
Chengdu Biopurify Phytochemicals Ltd	BP1154-100mg	Protocatechualdehyde	139-85-5	98%	100mg	$30	2023-09-20
Enamine	EN300-17568-0.05g	3,4-dihydroxybenzaldehyde	139-85-5	95%	0.05g	$19.0	2023-09-20
Life Chemicals	F2190-0614-0.25g	3,4-dihydroxybenzaldehyde	139-85-5	95%+	0.25g	$18.0	2023-09-06
LKT Labs	P7058-10 g	Protocatechuic Aldehyde	139-85-5	≥98%	10g	$83.40	2023-07-10
MedChemExpress	HY-N0295-10mM*1mLinDMSO	Protocatechualdehyde	139-85-5	99.96%	10mM*1mLinDMSO	￥550	2023-07-26
Nature Science Technologies	NST-10-55-5 g		139-85-5	98% (HPLC)	5g	€ 110	2023-07-10
S e l l e c k ZHONG GUO	S3952-25mg	3,4-Dihydroxybenzaldehyde	139-85-5	99.97%	25mg	¥794.58	2023-09-16
TargetMol Chemicals	T3018-20 mg	Protocatechualdehyde	139-85-5	99.66%	20mg	￥ 100	2023-07-10